Cas no 2172146-80-2 (3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid)

• Product Name: 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid
• CAS No: 2172146-80-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5767886
• PubChem ID: 165502030
• Update Time: 2025-10-24

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172146-80-2
• 3-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidin-4-yl}propanoic acid
• EN300-1483638
• 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid

• Inchi： 1S/C28H32N2O5/c31-25(32)11-10-19-12-16-30(17-13-19)26(33)28(14-5-15-28)29-27(34)35-18-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,19,24H,5,10-18H2,(H,29,34)(H,31,32)
• InChI Key： PELWSOLFVBBKFG-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid

Comprehensive Guide to 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid (CAS No. 2172146-80-2)

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid (CAS No. 2172146-80-2) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound features a unique structure combining a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclobutane ring, and a piperidine moiety, making it valuable for drug discovery and medicinal chemistry applications.

The growing interest in peptide-based therapeutics has increased demand for advanced building blocks like 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid. Researchers frequently search for "Fmoc-protected amino acid derivatives" and "cyclobutane-containing compounds in drug design," highlighting its relevance in modern pharmaceutical development.

From a chemical perspective, this compound serves as an important intermediate for constructing constrained peptidomimetics. The cyclobutanecarbonyl group introduces ring strain that can enhance binding affinity to biological targets, while the piperidine-4-ylpropanoic acid fragment provides versatility for further derivatization. These features make it particularly useful for developing GPCR-targeted drugs and enzyme inhibitors.

In synthetic applications, the Fmoc protecting group in 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid offers orthogonal protection that can be removed under mild basic conditions, making it compatible with standard solid-phase peptide synthesis (SPPS) protocols. This characteristic has led to its adoption in automated peptide synthesizers, addressing the increasing need for "efficient peptide synthesis reagents" in both academic and industrial settings.

The pharmaceutical industry shows particular interest in such structurally constrained compounds due to their potential to improve metabolic stability and target selectivity of peptide drugs. Recent trends in "macrocyclic drug discovery" and "peptide therapeutics market growth" further underscore the importance of advanced intermediates like this compound.

Quality control of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid typically involves analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for its application in pharmaceutical synthesis, with most commercial suppliers offering ≥95% purity grades to meet research requirements.

Storage and handling recommendations for this compound include protection from light and moisture at recommended temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with Fmoc-protected compounds and other synthetic intermediates.

The global market for specialty chemical intermediates like 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid continues to expand, driven by increasing R&D investments in biopharmaceuticals and targeted therapies. Industry reports on "peptide synthesis reagents market trends" frequently highlight the growing importance of such structurally diverse building blocks.

From a research perspective, this compound enables exploration of structure-activity relationships (SAR) in medicinal chemistry projects. Its unique combination of structural features allows scientists to investigate the effects of ring constraints and spatial orientation on biological activity, addressing common queries about "designing bioactive peptide analogs."

Future applications of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid may extend to prodrug development and targeted drug delivery systems, particularly in areas like oncology research and neurological disorders. The compound's modular design allows for various modifications to optimize pharmacokinetic properties.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and available technical support. Many investigators search for "custom peptide synthesis building blocks" and "high-purity Fmoc-amino acid derivatives" when seeking compounds like 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid for their projects.

In conclusion, 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}propanoic acid represents a valuable tool in modern drug discovery, combining multiple pharmacologically relevant features in a single molecular scaffold. Its applications span from basic research to potential therapeutic development, reflecting the ongoing innovation in peptide-based drug design and medicinal chemistry.